Cas no 6323-72-4 (N,n-dipropylpent-2-yn-1-amine)

N,n-dipropylpent-2-yn-1-amine structure
N,n-dipropylpent-2-yn-1-amine structure
Product Name:N,n-dipropylpent-2-yn-1-amine
CAS No:6323-72-4
MF:C11H21N
MW:167.29114317894
CID:959407
PubChem ID:234363
Update Time:2025-04-19

N,n-dipropylpent-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

    • N,n-dipropylpent-2-yn-1-amine
    • 1-Dipropylamino-pent-2-in
    • AC1L5S21
    • AC1Q28B0
    • AR-1K2663
    • NSC34142
    • Pent-2-inyl-dipropyl-amin
    • pent-2-ynyl-dipropyl-amine
    • DTXSID90283906
    • 6323-72-4
    • SCHEMBL13296400
    • NSC-34142
    • Inchi: 1S/C11H21N/c1-4-7-8-11-12(9-5-2)10-6-3/h4-6,9-11H2,1-3H3
    • InChI Key: FDTSXGHYSWRKNQ-UHFFFAOYSA-N
    • SMILES: N(CC#CCC)(CCC)CCC

Computed Properties

  • Exact Mass: 167.16753
  • Monoisotopic Mass: 167.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.833
  • Boiling Point: 220.3°C at 760 mmHg
  • Flash Point: 79°C
  • Refractive Index: 1.457
  • PSA: 3.24
  • LogP: 2.52180
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